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Compound of Interest

2-Hydroxypropane-1,3-diyl

Compound Name: ,
diacetate

Cat. No.: B052930

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of diacetin in
a laboratory environment. The following sections detail its chemical and physical properties,

potential hazards, handling and storage procedures, emergency protocols, and toxicological
data.

Section 1: Chemical Identification and Properties

Diacetin, also known as glyceryl diacetate, is a clear, colorless, and odorless oily liquid.[1][2][3]
It is a mixture of the 1,2- and 1,3-diacetates of glycerol and is hygroscopic, meaning it absorbs
moisture from the air.[1][2][3] Diacetin is soluble in water and alcohol.[4][5]

Table 1: Physical and Chemical Properties of Diacetin
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Property Value Source
Molecular Formula C7H120s [1112]
Molecular Weight 176.17 g/mol [1][2]
CAS Number 25395-31-7

Appearance Clear, colorless, viscous liquid [1112]
Odor Odorless or slight, fatty odor [1][2][3]
Boiling Point 280 °C (536 °F) at 760 mmHg [1112]
Flash Point 110 °C (230 °F) (closed cup) [1112]14]
Density 1.17-1.188 g/cm3 at 25 °C [1112][4]

Vapor Pressure

<1 mmHg at 20 °C

[1]2]

Vapor Density

6.1

[1](2]

Solubility

Soluble in water

[4]115]

Section 2: Hazard Identification and Classification

According to the OSHA Hazard Communication Standard (29 CFR 1910.1200), diacetin is
generally not classified as a hazardous substance or mixture.[1][2][4] However, some safety

data sheets indicate that it may cause skin irritation, serious eye irritation, and respiratory

irritation.[6] It is important to handle diacetin with care and to be aware of the potential hazards.

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.

Section 3: Handling and Storage

Handling:

e Handle in a well-ventilated area.[7]

e Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment, including gloves and safety goggles.[6]
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o Keep away from open flames and sources of ignition.

e Wash hands thoroughly after handling.[4][6]

e Do not eat, drink, or smoke when using this product.[6]

Storage:

e Store in a cool, dry, and well-ventilated place.[7]

o Keep containers tightly closed when not in use.[6][7]

o Store away from incompatible materials such as strong oxidizing agents.[1][2][4]

o Protect from moisture as the substance is hygroscopic.[1][2]

Section 4: Exposure Controls and Personal
Protection

Engineering Controls:
» Good general ventilation should be sufficient for most laboratory applications.[4]
« If aerosols or mists are generated, use local exhaust ventilation.

Table 2: Exposure Controls and Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/N-11610%20English%20SDS%20US.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F242583.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F242583.pdf
https://www.echemi.com/sds/diacetin-pd20170222154236082.html
https://static.cymitquimica.com/products/10/pdf/sds-F242583.pdf
https://www.echemi.com/sds/diacetin-pd20170222154236082.html
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11610%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC406300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL127080B&productDescription=DIACETIN+MIXED+ISOMERS+TEC+1KG&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11610%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Type of Protection Recommendation Source

Wear safety glasses with side-

Eye/Face Protection shields or chemical safety [1121141171
goggles.

Wear suitable protective
) ] gloves (e.g., nitrile rubber) and
Skin Protection ) ) [L112][41161[ 71
clothing to prevent skin

exposure.

Not typically required under
normal use conditions with

Respiratory Protection adequate ventilation. If vapors (1121141171
or aerosols are generated, a

respirator may be necessary.

Hygiene Measures:

o Handle in accordance with good industrial hygiene and safety practices.[1][2]

» Change contaminated clothing and wash hands after working with the substance.
Section 5: First Aid Measures

In case of exposure to diacetin, follow these first aid procedures:

 Inhalation: Move the person to fresh air. If symptoms develop or persist, seek medical
attention.[4]

o Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of
water and soap.[4][6] If skin irritation occurs, get medical advice/attention.[4]

o Eye Contact: Rinse cautiously with water for several minutes.[4][6] Remove contact lenses, if
present and easy to do. Continue rinsing.[6] If eye irritation persists, get medical
advice/attention.[4]
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¢ Ingestion: Rinse mouth with water.[4][6] Make the victim drink water (two glasses at most).
Do NOT induce vomiting.[6] Call a doctor if you feel unwell.[6]

Exposure Route First Aid Action Medical Attention

= 1 Call a Doctor if Unwell
e
[

Click to download full resolution via product page

Caption: First aid procedures for diacetin exposure.

Section 6: Fire and Explosion Hazard Data

Diacetin is a combustible liquid. Vapors are heavier than air and may spread along floors, and

can form explosive mixtures with air upon intense heating.

Table 3: Fire and Explosion Hazard Data for Diacetin
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Hazard

Data

Source

Flash Point

110 °C (230 °F) (closed cup)

[1]021[4]

Suitable Extinguishing Media

Water fog, foam, dry chemical

powder, carbon dioxide (COz).

[416]1[7]

Unsuitable Extinguishing
Media

Do not use a water jet as it will

spread the fire.

[4]

Hazardous Combustion

Products

Carbon oxides (CO, COz).

[1](2]

Firefighting Procedures:

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective

clothing.[4]

» Move containers from the fire area if it can be done without risk.[4]

Section 7: Accidental Release Measures

Personal Precautions:

Environmental Precautions:

Evacuate the danger area and ensure adequate ventilation.
Avoid breathing vapors or mists.[6][7]
Avoid contact with the spilled material.[7]

Wear appropriate personal protective equipment.[4][6][7]

e Prevent the product from entering drains, surface water, or groundwater.[6][7]

Methods for Containment and Cleanup:

o Cover drains to prevent entry.
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» Contain the spill with inert absorbent material such as sand, vermiculite, or commercial
absorbent pads.[4][6]

o Collect the absorbed material and place it into a suitable, closed container for disposal.[4][6]

[7]

o Clean the affected area thoroughly with water and detergent.
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Caption: Workflow for handling a diacetin spill.

Section 8: Toxicological Information
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The chemical, physical, and toxicological properties of diacetin have not been thoroughly
investigated. Available data suggests low acute toxicity.

Table 4: Acute Toxicity Data for Diacetin

Route Species Value Source

Based on ATE data,
- classification criteria
Oral LD50 Not specified [2]
are not met. ATE >

2000 mg/kg.

Based on ATE data,
-~ classification criteria
Dermal LD50 Not specified [2]
are not met. ATE >

2000 mg/kg.

Based on ATE data,
. - classification criteria
Inhalation LC50 Not specified [2]
are not met. ATE > 20

mg/l.

o Skin Sensitization: The product is not expected to cause skin sensitization.[4]

o Germ Cell Mutagenicity: No data is available to indicate that the product or its components
are mutagenic or genotoxic.[4]

o Reproductive Toxicity: This product is not expected to cause reproductive or developmental
effects.[4]

» Specific Target Organ Toxicity (Single and Repeated Exposure): Not classified.[4]

Section 9: Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[4] Leave
chemicals in their original containers and do not mix with other waste. Handle uncleaned
containers as you would the product itself. Empty containers should be taken to an approved
waste handling site for recycling or disposal.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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